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Cat. No.: B1208791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nocardamine is a cyclic hydroxamate siderophore produced by various microorganisms,

including Streptomyces species.[1] Siderophores are small, high-affinity iron-chelating

compounds secreted by microorganisms to scavenge iron from the environment. Due to its

strong affinity for ferric iron (Fe³⁺), Nocardamine is a subject of interest for its potential

therapeutic applications, including antimicrobial and anticancer activities.[2][3] These

application notes provide detailed protocols for quantifying the iron-chelating activity of

Nocardamine using the widely accepted Chrome Azurol S (CAS) assay.

Nocardamine Properties:

Property Value Reference

CAS Number 26605-16-3 [1][4]

Molecular Formula C₂₇H₄₈N₆O₉ [5]

Molecular Weight 600.71 g/mol [1][5]

Appearance White to off-white solid [1]

Solubility
Soluble in DMSO, methanol,

ethanol, or water (with heating)
[1]
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Principle of the Iron Chelation Assay
The Chrome Azurol S (CAS) assay is a colorimetric method used to detect and quantify

siderophores.[6][7] The assay is based on the competition for iron between the siderophore

(Nocardamine) and the CAS dye complexed with iron and a detergent, typically

hexadecyltrimethylammonium bromide (HDTMA). In the absence of a chelator, the Fe-CAS-

HDTMA complex is blue. When a strong iron chelator like Nocardamine is introduced, it

removes the iron from the dye complex, causing a color change from blue to orange/yellow.[6]

[8] The decrease in absorbance at 630 nm is proportional to the amount of iron chelated by

Nocardamine.

Experimental Protocols
Chrome Azurol S (CAS) Assay for Nocardamine
This protocol describes a quantitative liquid CAS assay to determine the iron-chelating activity

of Nocardamine.

Materials and Reagents:

Nocardamine (CAS: 26605-16-3)

Chrome Azurol S (CAS)

Hexadecyltrimethylammonium bromide (HDTMA)

Piperazine-N,N′-bis(2-ethanesulfonic acid) (PIPES)

Iron(III) chloride (FeCl₃·6H₂O)

Hydrochloric acid (HCl), 10 mM

Dimethyl sulfoxide (DMSO) or other suitable solvent for Nocardamine

96-well microplates

Microplate reader

Solution Preparation:
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CAS Stock Solution (1 mM): Dissolve 60.5 mg of CAS in 100 mL of deionized water.

FeCl₃ Stock Solution (1 mM): Dissolve 27 mg of FeCl₃·6H₂O in 10 mL of 10 mM HCl.

HDTMA Stock Solution (10 mM): Dissolve 364 mg of HDTMA in 100 mL of deionized water.

PIPES Buffer (3.2 M): Dissolve 96.72 g of PIPES in 80 mL of deionized water. Adjust the pH

to 6.8 with concentrated NaOH and bring the final volume to 100 mL. This buffer will likely

require heating to fully dissolve.

CAS Assay Solution:

To 30 mL of deionized water, add 7.5 mL of the 1 mM CAS stock solution.

While stirring, slowly add 1.5 mL of the 1 mM FeCl₃ stock solution.

Slowly add 12 mL of the 10 mM HDTMA stock solution. The solution should turn blue.

Add 4.5 mL of the 3.2 M PIPES buffer and bring the final volume to 100 mL with deionized

water.

Autoclave the final solution and store it in a dark bottle at 4°C.

Experimental Procedure:

Prepare Nocardamine Solutions: Prepare a stock solution of Nocardamine in a suitable

solvent (e.g., DMSO). From the stock solution, prepare a series of dilutions to the desired

concentrations for testing.

Assay Setup: In a 96-well microplate, add 100 µL of the CAS assay solution to each well.

Add Nocardamine: Add 100 µL of the different Nocardamine dilutions to the wells. For the

control, add 100 µL of the solvent used to dissolve Nocardamine.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 1-4 hours),

protected from light.

Measurement: Measure the absorbance at 630 nm using a microplate reader.
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Data Analysis:

The percentage of iron chelation activity can be calculated using the following formula:

% Iron Chelation = [ (Abs_control - Abs_sample) / Abs_control ] x 100

Where:

Abs_control is the absorbance of the control (CAS solution + solvent).

Abs_sample is the absorbance of the sample (CAS solution + Nocardamine).

The IC₅₀ value, the concentration of Nocardamine required to chelate 50% of the iron, can be

determined by plotting the percentage of iron chelation against the Nocardamine
concentration. Nocardamine has been reported to have an IC₅₀ of 9.9 µM in a chrome azurol

S assay.[2][4]

Data Presentation
Table 1: Iron Chelating Activity of Nocardamine using the CAS Assay
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Caption: Mechanism of Nocardamine iron chelation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1208791?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS Assay Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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